Cas no 1006591-07-6 (5-bromo-2-tert-butylindolizine)

5-Bromo-2-tert-butylindolizine is a brominated indolizine derivative featuring a tert-butyl substituent at the 2-position. This compound is of interest in synthetic and medicinal chemistry due to its structural versatility, serving as a key intermediate in the preparation of more complex heterocyclic systems. The bromine atom at the 5-position enhances reactivity for further functionalization via cross-coupling reactions, while the sterically hindered tert-butyl group may influence regioselectivity and stability. Its well-defined structure makes it suitable for applications in ligand design, material science, and pharmaceutical research. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
5-bromo-2-tert-butylindolizine structure
1006591-07-6 structure
Product Name:5-bromo-2-tert-butylindolizine
CAS No:1006591-07-6
MF:C12H14BrN
MW:252.150262355804
CID:1128562
PubChem ID:50999144
Update Time:2025-05-28

5-bromo-2-tert-butylindolizine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-2-tert-butylindolizine
    • 5-BROMO-2-TERT-BUTYL-INDOLIZINE
    • 1006591-07-6
    • DTXSID10679428
    • DB-317405
    • 5-Bromo-2-(tert-butyl)indolizine
    • Inchi: 1S/C12H14BrN/c1-12(2,3)9-7-10-5-4-6-11(13)14(10)8-9/h4-8H,1-3H3
    • InChI Key: ISGMVRCKLIWSCR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=CC(=CN21)C(C)(C)C

Computed Properties

  • Exact Mass: 251.03096g/mol
  • Monoisotopic Mass: 251.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 252.15g/mol
  • XLogP3: 5.2
  • Topological Polar Surface Area: 4.4Ų

5-bromo-2-tert-butylindolizine Pricemore >>

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